2-Chloro-5-(2-fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-chloro-5-(2-fluoro-5-methoxycarbonylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H9ClFNO4/c1-21-14(20)7-2-3-11(16)8(4-7)10-6-17-12(15)5-9(10)13(18)19/h2-6H,1H3,(H,18,19)
• InChI Key: XADKDFSEYYXNTF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)F)C2=CN=C(C=C2C(=O)O)Cl
• Molecular Formula: C14H9ClFNO4
• DSSTOX Substance ID: DTXSID90688119
• Molecular Weight: 309.67 g/mol
• CAS RN: 1261907-70-3

Description

2-Chloro-5-(2-fluoro-5-methoxycarbonylphenyl)isonicotinic acid, or 2CFMICA, is a member of the isonicotinic acid family of compounds, which are derivatives of nicotinic acid. It is an important intermediate in the synthesis of drugs and other compounds, and has a wide range of applications in the pharmaceutical and chemical industries. The compound is of particular interest due to its unique properties, which make it useful in a variety of laboratory experiments.

Scientific Research Applications

2CFMICA has a wide range of applications in scientific research. It is used in the synthesis of various drugs and other compounds, and has been used in the development of novel therapeutic agents. It has also been used in the development of new diagnostic tools, such as fluorescent probes and imaging agents. In addition, the compound has been used in the study of protein-protein interactions and the development of new enzyme inhibitors.

Mechanism of Action

2CFMICA is an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is responsible for the breakdown of acetylcholine, which is a neurotransmitter involved in the transmission of nerve impulses. By inhibiting AChE, 2CFMICA increases the amount of acetylcholine in the body, which can lead to increased alertness and focus.
Biochemical and Physiological Effects
2CFMICA has been shown to have a variety of biochemical and physiological effects. It has been shown to increase alertness and focus, as well as improve memory, learning, and cognitive performance. In addition, it has been shown to have anti-inflammatory and antioxidant properties, which can help protect the body from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

2CFMICA has several advantages and limitations for use in laboratory experiments. One of the main advantages is its stability, which makes it an ideal compound for use in long-term experiments. In addition, it is relatively easy to synthesize and can be produced in large quantities. However, its use in laboratory experiments is limited by its potential toxicity, which can be an issue when working with large quantities.

Future Directions

There are a number of potential future directions for 2CFMICA research. One potential direction is the development of new therapeutic agents based on the compound. Additionally, further research into its mechanism of action and biochemical and physiological effects could lead to the development of more effective treatments for a variety of diseases and disorders. In addition, further research into its synthesis could lead to the development of more efficient and cost-effective production methods. Finally, research into the potential toxicity of 2CFMICA could lead to the development of safer laboratory protocols.

Synthesis Methods

2CFMICA can be synthesized using a variety of methods, including the reaction of 2-chloro-5-methoxycarbonylphenyl isonicotinic acid (2CMPICA) with 2-fluoro-5-methoxycarbonylphenyl bromide (2FMPB) in the presence of sodium hydroxide. The reaction takes place at room temperature and yields 2CFMICA as the major product, with some minor byproducts. The reaction is relatively simple and can be scaled up for large-scale production.